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Compound of Interest

Compound Name: Lithium hexafluorosilicate

Cat. No.: B092000

Introduction

This document provides detailed application notes and protocols for the use of lithium silicate-
based chemical densifiers to enhance the surface properties of concrete. These compounds
penetrate the concrete matrix and react with calcium hydroxide, a byproduct of cement
hydration, to form durable calcium silicate hydrate (CSH) within the pores. This process leads
to a denser, harder, and less permeable concrete surface, resulting in improved abrasion
resistance, reduced dusting, and increased longevity of the concrete slab. While this document
focuses on the general class of lithium silicate densifiers, it should be noted that specific
performance characteristics can vary between different formulations, including lithium
hexafluorosilicate.

Principle of Operation

Lithium silicate densifiers offer several advantages over traditional sodium or potassium silicate
solutions, primarily due to the smaller size of the lithium ion. This smaller ionic size allows for
deeper penetration into the concrete substrate, leading to a more thorough and uniform
densification. The chemical reaction can be summarized as follows:

Lithium Silicate + Calcium Hydroxide (in concrete) — Calcium Silicate Hydrate (CSH) + Lithium
Hydroxide

The newly formed CSH crystals fill the micropores in the concrete, significantly increasing the
surface hardness and durability.
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Quantitative Performance Data

The following tables summarize representative performance data for concrete treated with
lithium silicate densifiers compared to untreated concrete. It is important to note that specific
results can vary depending on the concrete mix design, age, porosity, and the specific
formulation of the lithium silicate densifier used.

Table 1: Abrasion Resistance Enhancement

Improvement vs.

Treatment Test Method Result
Untreated
ASTM C779
Untreated Concrete ] ) - -
(Revolving Disks)
Lithium Silicate ASTM C779 32.5% less wear at 30 32 50
. 0
Densifier (Revolving Disks) minutes
o N Taber Abrader (H22
Lithium Silicate .
- wheel, 1000g, 500 >30% improvement >30%
Densifier
cycles)
Table 2: Reduction in Water Absorption
Water Absorption Reduction vs.
Treatment Test Method
(%) Untreated
Untreated Concrete ASTM C642 Varies based on mix -
Lithium Silicate
ASTM C642 - Up to 20%

Densifier

Table 3: Improvement in Surface Hardness
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Typical Hardness
Treatment Test Method Improvement
(Mohs Scale)

Untreated Concrete Mohs Hardness Test 4-5

Lithium Silicate
- Mohs Hardness Test 6-7 1-2 levels
Densifier

Experimental Protocols

Detailed methodologies for key experiments cited are provided below.

Protocol 1: Surface Hardness Testing (Mohs Scale)

Objective: To determine the surface hardness of the concrete before and after treatment with a

lithium silicate densifier.

Materials:

e Mohs hardness test kit (containing picks of varying hardness from 2 to 9)
e Cleaning cloths

Procedure:

o Surface Preparation: Ensure the concrete surface is clean, dry, and free of any curing
compounds, sealers, or other contaminants that could interfere with the test.

e Initial Hardness Test (Untreated Concrete): a. Starting with the lowest numbered pick (e.g.,
#4), press it firmly against the concrete surface and attempt to create a scratch
approximately 2 inches long. b. If the pick scratches the surface, the concrete is softer than
that pick. c. If the pick does not scratch the surface, proceed to the next higher numbered
pick and repeat the process. d. The hardness of the concrete is determined by the hardest
pick that does not scratch the surface. For example, if the #5 pick scratches the surface but
the #4 pick does not, the hardness is approximately 4.5.

o Treatment: Apply the lithium silicate densifier according to the application protocol outlined
below.
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o Post-Treatment Hardness Test: After the densifier has fully cured (typically 24-48 hours),
repeat the Mohs hardness test on the treated area to determine the increase in surface
hardness.

Protocol 2: Abrasion Resistance Testing (ASTM C779)

Objective: To quantitatively measure the improvement in abrasion resistance of concrete after
treatment with a lithium silicate densifier.

Apparatus:
» Abrasion testing machine (e.g., revolving disk type as per ASTM C779 Procedure A)
» Depth gauge or micrometer

Procedure:

Specimen Preparation: Prepare concrete test specimens of a specified size and finish.
o Baseline Measurement: Measure the initial profile of the untreated concrete surface.

o Treatment: Apply the lithium silicate densifier to the test specimens according to the
application protocol. Allow for full curing.

e Abrasion Test: a. Mount the treated specimen in the abrasion testing machine. b. Subject the
surface to a specified number of abrasion cycles or for a set duration (e.g., 30 minutes). c.
After the test, clean the surface of any loose debris.

o Final Measurement: Measure the depth of wear on the abraded surface using a depth
gauge.

o Comparison: Compare the wear depth of the treated specimen to that of an untreated control
specimen subjected to the same test conditions to determine the percentage improvement in
abrasion resistance.

Protocol 3: Water Absorption Testing (ASTM C642)
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Objective: To evaluate the reduction in water absorption of concrete after treatment with a
lithium silicate densifier.

Materials:

Concrete core samples or cubes

Drying oven

Water tank

Balance (scale)
Procedure:

o Sample Preparation: Obtain concrete samples (cores or cubes) and record their initial
dimensions.

e Oven Drying: Dry the samples in an oven at a specified temperature until a constant weight
is achieved. This is the oven-dry weight (A).

e Saturation: Immerse the dried samples in water for a specified period (e.qg., 48 hours) until
they are fully saturated.

o Saturated Surface-Dry Weight: Remove the samples from the water and quickly pat the
surface with a cloth to remove excess surface water. Immediately weigh the saturated
surface-dry sample (B).

e Immersion Weight: Submerge the saturated sample in water and record its weight while
suspended in water (C).

» Calculation:
o Water Absorption (%) =[(B - A) / A] x 100

o Comparison: Compare the water absorption percentage of the treated samples with that of
untreated control samples to determine the effectiveness of the densifier in reducing water
ingress.
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Application Protocol for Lithium Silicate Densifiers

1. Surface Preparation:

e The concrete surface must be clean, dry, and free of any dust, dirt, oil, grease, curing
compounds, or existing coatings.

e For new concrete, it is recommended to allow the concrete to cure for at least 7 to 14 days
before applying the densifier.

e Mechanically clean the surface if necessary to ensure proper penetration of the densifier.
2. Application:

o Apply the lithium silicate densifier uniformly using a low-pressure sprayer, a microfiber mop,
or a soft-bristled broom.

e The typical application rate is between 400-1000 sq. ft. per gallon, depending on the porosity
of the concrete.

o Keep the surface wet with the densifier for 15-20 minutes to allow for adequate penetration
and reaction. If areas dry out prematurely, reapply more densifier.

 To cite this document: BenchChem. [Application of Lithium Silicate-Based Densifiers for
Concrete Surface Enhancement]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092000#application-of-lithium-hexafluorosilicate-in-
concrete-densification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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